Cas no 2098155-93-0 ((E)-4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid)

(E)-4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid is a specialized organic compound featuring a pyrrolidine core functionalized with an ethoxymethyl group and conjugated to a butenoic acid moiety via an amide linkage. Its α,β-unsaturated carbonyl structure imparts reactivity suitable for Michael additions or nucleophilic conjugate reactions, while the ethoxymethyl group enhances solubility in polar organic solvents. This compound is of interest in medicinal chemistry and synthetic applications due to its potential as a versatile intermediate for constructing heterocyclic frameworks or bioactive molecules. The (E)-configuration ensures stereochemical uniformity, critical for structure-activity studies. Its balanced lipophilicity and polar functionality make it adaptable for further derivatization or probe design.
(E)-4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid structure
2098155-93-0 structure
Product Name:(E)-4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid
CAS No:2098155-93-0
MF:C11H17NO4
MW:227.2569835186
CID:5729345
PubChem ID:121201512
Update Time:2025-06-10

(E)-4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • starbld0009226
    • F1907-5216
    • 2098155-93-0
    • (E)-4-[2-(ethoxymethyl)pyrrolidin-1-yl]-4-oxobut-2-enoic acid
    • 4-(2-(Ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid
    • AKOS026709635
    • (E)-4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid
    • 2-Butenoic acid, 4-[2-(ethoxymethyl)-1-pyrrolidinyl]-4-oxo-
    • Inchi: 1S/C11H17NO4/c1-2-16-8-9-4-3-7-12(9)10(13)5-6-11(14)15/h5-6,9H,2-4,7-8H2,1H3,(H,14,15)/b6-5+
    • InChI Key: APDIOZVVCHNFJS-AATRIKPKSA-N
    • SMILES: O(CC)CC1CCCN1C(/C=C/C(=O)O)=O

Computed Properties

  • Exact Mass: 227.11575802g/mol
  • Monoisotopic Mass: 227.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.179±0.06 g/cm3(Predicted)
  • Boiling Point: 417.1±28.0 °C(Predicted)
  • pka: 3.72±0.10(Predicted)

(E)-4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid Pricemore >>

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Additional information on (E)-4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid

Introduction to (E)-4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic Acid (CAS No. 2098155-93-0)

The compound (E)-4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid, identified by its CAS number 2098155-93-0, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural features of this molecule, particularly the presence of a pyrrolidine ring and an α,β-unsaturated carbonyl group, make it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases, including cancer, inflammation, and neurological disorders. The pyrrolidine moiety in this compound is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design. The ethoxymethyl group attached to the pyrrolidine ring further enhances the compound's solubility and bioavailability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential application in the field of medicinal chemistry. Researchers have been exploring its pharmacological properties to identify new drug candidates. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. These findings have prompted further investigation into the mechanisms by which this compound exerts its biological effects.

The α,β-unsaturated carbonyl group in the molecule is another key feature that contributes to its biological activity. This functional group is known to participate in various chemical reactions, including Michael additions and aldol condensations, which are commonly used in organic synthesis. The presence of this group also allows for easy modification of the molecule, enabling chemists to tailor its properties for specific applications.

Recent advancements in computational chemistry have facilitated the design and optimization of molecules like (E)-4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid. By employing techniques such as molecular docking and virtual screening, researchers can predict the binding affinity of this compound to various biological targets. These computational methods have significantly reduced the time and cost associated with drug discovery, allowing for more efficient development of novel therapeutic agents.

In addition to its potential as a drug candidate, this compound has also been studied for its role in chemical synthesis. The pyrrolidine ring can serve as a versatile scaffold for the development of new synthetic pathways. Researchers have utilized this compound as a building block to create more complex molecules with unique properties. These synthetic applications highlight the importance of heterocyclic compounds in modern chemistry.

The pharmacokinetic properties of (E)-4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid are another area of interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics are crucial for ensuring that the drug reaches its target site in sufficient quantities and remains active long enough to exert its therapeutic effects. Additionally, the compound's solubility profile makes it suitable for formulation into various dosage forms, including tablets and capsules.

The safety profile of this compound has also been evaluated through preclinical studies. These studies have demonstrated that it exhibits low toxicity at relevant doses, making it a promising candidate for further clinical development. However, additional research is needed to fully understand its long-term effects and potential side effects. Comprehensive toxicological studies will be essential to ensure that this compound is safe for human use.

The future prospects for (E)-4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid are vast. As our understanding of biological systems continues to grow, new opportunities will arise for developing targeted therapies based on this molecule. Furthermore, advancements in synthetic chemistry will enable the creation of more derivatives with enhanced properties. These developments hold promise for improving patient outcomes across various medical conditions.

In conclusion, (E)-4-(2-(ethoxymethyl)pyrrolidin-1-yl)-4-oxobut-2-enoic acid (CAS No. 2098155-93-0) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an attractive scaffold for drug design, while its favorable pharmacokinetic properties suggest it could be developed into a novel therapeutic agent. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing some of the most pressing challenges in medicine today.

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